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Compound of Interest

Compound Name:
1-Bromo-4-

(cyclopropylsulfonyl)benzene

Cat. No.: B1441561 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-Bromo-4-
(cyclopropylsulfonyl)benzene

Preamble: This document provides a comprehensive guide to the safe handling, storage, and

emergency management of 1-Bromo-4-(cyclopropylsulfonyl)benzene (CAS No. 648906-28-

9). As a complete, verified Safety Data Sheet (SDS) for this specific compound is not publicly

available, this guide has been constructed with scientific integrity at its core, synthesizing data

from structurally analogous compounds. The recommendations herein are based on a

conservative assessment of potential hazards derived from related brominated aromatics and

aryl sulfones. This approach ensures a high margin of safety for all laboratory personnel.

Section 1: Chemical Identification and Properties
1-Bromo-4-(cyclopropylsulfonyl)benzene is a halogenated aryl sulfone. Understanding its

fundamental properties is the first step in a robust safety assessment. The sulfonyl group is

strongly electron-withdrawing, and the presence of a bromine atom on the aromatic ring

dictates its reactivity and toxicological profile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1441561?utm_src=pdf-interest
https://www.benchchem.com/product/b1441561?utm_src=pdf-body
https://www.benchchem.com/product/b1441561?utm_src=pdf-body
https://www.benchchem.com/product/b1441561?utm_src=pdf-body
https://www.benchchem.com/product/b1441561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 648906-28-9 [1][2]

Molecular Formula C₉H₉BrO₂S [2]

Molecular Weight 261.14 g/mol

IUPAC Name
1-bromo-4-

(cyclopropylsulfonyl)benzene

Physical Form
Solid (predicted based on

similar compounds)
[3]

Boiling Point
391.0 ± 34.0 °C at 760 mmHg

(Predicted)

Storage Temperature
Room Temperature, sealed in

a dry environment
[3]

Section 2: Hazard Identification and GHS
Classification (Inferred)
While specific toxicological data for 1-Bromo-4-(cyclopropylsulfonyl)benzene has not been

fully investigated, a hazard assessment based on close structural analogs like 1-bromo-4-

cyclopropylbenzene and 1-bromo-4-cyclopentylbenzene provides a reliable predictive

framework.[4][5] The primary hazards are associated with acute toxicity and irritation.

GHS Pictogram (Anticipated):

alt text

Signal Word (Anticipated):Warning[3]

Inferred Hazard Statements:

H302: Harmful if swallowed.[4][5]

H312: Harmful in contact with skin.[4]
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H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[3][4]

H332: Harmful if inhaled.[4]

H335: May cause respiratory irritation.[3][5]

Causality of Hazards: The anticipated toxicity and irritant properties stem from the combination

of the reactive C-Br bond and the lipophilic nature of the benzene ring, which can facilitate

interaction with biological membranes and proteins. Upon absorption, metabolic processes or

direct interaction can lead to irritation of the skin, eyes, and respiratory tract.[6][7]

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)
A multi-layered approach to exposure prevention is critical, starting with engineering controls

and supplemented by rigorous adherence to PPE protocols. This self-validating system

ensures minimal risk of exposure.

1. Engineering Controls:

Chemical Fume Hood: All manipulations of 1-Bromo-4-(cyclopropylsulfonyl)benzene,

including weighing, transferring, and solution preparation, must be conducted within a

certified chemical fume hood. This is the primary barrier to prevent inhalation of airborne

particulates or vapors.

Safety Shower & Eyewash Station: A compliant and regularly tested safety shower and

eyewash station must be immediately accessible in the laboratory where the compound is

handled.[8]

2. Personal Protective Equipment (PPE): The selection of PPE is dictated by the inferred

hazards. The following table outlines the minimum required PPE for any procedure involving

this compound.
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PPE Category Item
Standard/Specificat
ion

Rationale

Eye & Face
Safety Goggles with

Side Shields
ANSI Z87.1 Compliant

Protects against

chemical splashes

and airborne particles.

Face Shield
To be worn over

safety goggles

Provides full-face

protection during

procedures with a

high risk of splashing

or aerosol generation.

Hand Protection Nitrile Gloves
Minimum 0.11 mm

thickness

Provides a barrier

against direct skin

contact. Double-

gloving is

recommended for

added protection.[9]

Body Protection Laboratory Coat

Flame-resistant

Nomex® or 100%

cotton

Protects skin and

personal clothing from

contamination. Must

be fully buttoned.

Full-Length Pants &

Closed-Toe Shoes

Made of non-porous

material

Prevents accidental

skin exposure on the

lower body and

protects feet from

spills.

Respiratory
NIOSH-approved

Respirator

Required if working

outside a fume hood

or if dust is generated

Use appropriate

cartridges for organic

vapors and

particulates.

Section 4: Safe Handling & Storage Protocols
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Adherence to methodical handling and storage procedures is paramount to ensuring long-term

safety and compound integrity.

Detailed Protocol for Weighing and Handling:

Preparation: Before handling, confirm the chemical fume hood is operational. Cover the work

surface with disposable absorbent bench paper. Assemble all necessary equipment

(spatulas, weigh boats, containers).

Donning PPE: Put on all required PPE as detailed in the table above.

Weighing: Tare an appropriate container (e.g., glass vial) on the analytical balance inside the

fume hood. Use a clean spatula to carefully transfer the solid compound to the tared

container. Avoid any actions that could generate dust.

Transfer: If transferring to another vessel for reaction, do so carefully within the fume hood.

Solution Preparation: Slowly add the solid to the solvent with stirring to avoid splashing.

Keep the container capped when not actively in use.

Post-Handling: Clean all equipment thoroughly. Wipe down the work surface in the fume

hood. Dispose of all contaminated disposable materials (gloves, weigh boats, bench paper)

in a designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[10]

Workflow for Safe Handling
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Step 1: Preparation
- Verify Fume Hood
- Cover Workspace

- Assemble Equipment

Step 2: Don PPE
- Goggles & Face Shield

- Lab Coat
- Double Nitrile Gloves

Verify Safety

Step 3: Chemical Handling
(Inside Fume Hood)

- Weigh Solid Carefully
- Prepare Solution

Proceed

Step 4: Decontamination
- Clean Equipment

- Wipe Surfaces
- Segregate Waste

Complete Task

Step 5: Doff PPE
- Remove Gloves (last)

- Wash Hands Thoroughly

Exit Workspace

 

Spill Occurs

Evacuate Area
Alert Personnel

Don Full PPE
(incl. Respirator)

If Safe to Respond

Contain Spill
- Cover with Absorbent
- Sweep Solid Carefully

Collect Waste
- Scoop into Labeled

  Hazardous Container

Decontaminate Area
- Wipe with Solvent

- Collect Rinsate

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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